Cas no 46180-15-8 (Trethinium)

Trethinium structure
Trethinium structure
Product Name:Trethinium
CAS No:46180-15-8
MF:C12H18N
MW:176.27802324295
CID:2843293
PubChem ID:71515
Update Time:2024-03-01

Trethinium Chemical and Physical Properties

Names and Identifiers

    • Trethinium
    • Isoquinolinium, 2-ethyl-1,2,3,4-tetrahydro-2-methyl-
    • Q27291441
    • 2-Ethyl-1,2,3,4-tetrahydro-2-methylisoquinolin-2-ium
    • Inchi: 1S/C12H18N/c1-3-13(2)9-8-11-6-4-5-7-12(11)10-13/h4-7H,3,8-10H2,1-2H3/q+1
    • InChI Key: KTYUMBVKMXGUNR-UHFFFAOYSA-N
    • SMILES: [N+]1(C)(CC)CC2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 176.143924578g/mol
  • Monoisotopic Mass: 176.143924578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 0
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